Cas no 2246860-49-9 (N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide)

• Product Name: N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide
• CAS No: 2246860-49-9
• MF: C₁₈H₂₂BNO₄S
• MW: 359.247583866119
• MDL: MFCD32661449
• CID: 4786412
• PubChem ID: 68153822
• Update Time: 2025-10-22

N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide
• N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzenesulfonamide
• 2246860-49-9
• D94187
• AS-77522
• SCHEMBL11894843
• N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide

• MDL： MFCD32661449
• Inchi： 1S/C18H22BNO4S/c1-17(2)18(3,4)24-19(23-17)14-9-8-10-15(13-14)20-25(21,22)16-11-6-5-7-12-16/h5-13,20H,1-4H3
• InChI Key： YGZIPWRRGWCAOA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)(=O)=O

Computed Properties

• Exact Mass: 359.1362595g/mol
• Monoisotopic Mass: 359.1362595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73

Additional information on N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide

N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide: A Comprehensive Overview

N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide, commonly referred to by its CAS number 2246860-49-9, is a highly specialized organic compound with significant applications in modern chemical synthesis and materials science. This compound is a derivative of benzenesulfonamide, a class of compounds known for their stability and reactivity in various chemical reactions. The presence of the 1,3,2-dioxaborolane ring introduces unique electronic and structural properties that make this compound particularly valuable in cross-coupling reactions and other advanced synthetic methodologies.

The molecular structure of N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide is characterized by a sulfonamide group attached to a phenyl ring substituted with a boron-containing dioxaborolane moiety. This arrangement allows for efficient transfer of the boron group in Suzuki-Miyaura coupling reactions, a widely used method in organic synthesis for forming carbon-carbon bonds. Recent studies have highlighted the role of such compounds in the development of advanced materials and pharmaceuticals.

One of the most notable advancements involving this compound is its application in the synthesis of biologically active molecules. Researchers have utilized its unique reactivity to construct complex aromatic systems with high precision. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated how this compound can serve as an efficient building block for creating novel kinase inhibitors with potential therapeutic applications.

In addition to its role in medicinal chemistry, N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide has found utility in materials science. Its ability to undergo controlled cross-coupling reactions has enabled the synthesis of advanced polymers and nanomaterials with tailored electronic properties. A recent breakthrough reported in Nature Materials showcased its use in creating self-healing polymers that exhibit exceptional mechanical resilience under stress.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the coupling of an appropriate boronic acid with a sulfonated aromatic compound under catalytic conditions. Recent optimizations have focused on enhancing the efficiency and scalability of these reactions to meet the growing demand for such specialized intermediates.

From an environmental standpoint, there is increasing interest in understanding the ecological footprint of compounds like N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide. Researchers are exploring methods to minimize waste generation during its production and maximize its recyclability. These efforts align with global trends toward sustainable chemistry practices.

In conclusion, N-(3-(4,4,5,5-Tetramethyl-1,3,dioxaborolan - 2 - yl ) pheny l ) benzene sulfon amide strong > represents a pivotal advancement in modern organic chemistry. Its versatility across multiple application domains underscores its importance as a key intermediate in contemporary chemical research. As scientific understanding continues to evolve , this compound will undoubtedly play an even more prominent role in shaping future innovations across various industries . p > article > response >